Cas no 91-97-4 (4,4'-Diisocyanato-3,3'-dimethylbiphenyl)

4,4'-Diisocyanato-3,3'-dimethylbiphenyl is a specialized aromatic diisocyanate compound characterized by its two reactive isocyanate groups attached to a dimethyl-substituted biphenyl backbone. This structure imparts enhanced thermal stability and rigidity compared to conventional diisocyanates, making it suitable for high-performance polyurethane and polyurea applications. The methyl substituents at the 3,3' positions contribute to steric hindrance, potentially improving hydrolytic stability and resistance to degradation. The compound is primarily used in coatings, adhesives, and elastomers requiring superior mechanical properties and chemical resistance. Its symmetrical configuration ensures consistent reactivity, facilitating controlled polymerization processes. Handling requires strict safety measures due to the reactivity of isocyanate groups.
4,4'-Diisocyanato-3,3'-dimethylbiphenyl structure
91-97-4 structure
Product Name:4,4'-Diisocyanato-3,3'-dimethylbiphenyl
CAS No:91-97-4
MF:C16H12N2O2
MW:264.278683662415
MDL:MFCD00019908
CID:34625
PubChem ID:87568501
Update Time:2025-10-29

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Chemical and Physical Properties

Names and Identifiers

    • 3,3'-dimethylbiphenyl-4,4'-diyl diisocyanate
    • 4,4'-Diisocyanato-3,3'-dimethylbiphenyl
    • 1-isocyanato-4-(4-isocyanato-3-methylphenyl)-2-methylbenzene
    • 3,3'-DIMETHYL-4,4'-BIPHENYLENE DIISOCYANATE
    • 3,3-DIMETHYL-4,4'-BIPHENYLENE DIISOCYANATE
    • Bitolylene diisocyanate
    • Nacconate 200
    • 3,3'-Dimethyl-4,4'-diphenylene diisocyanate
    • 3,3'-Bitolylene-4,4'-diisocyanate
    • 1,1'-BIPHENYL, 4,4'-DIISOCYANATO-3,3'-DIMETHYL-
    • 4,4'-Diisocyanato-3,3'-dimethyl-1,1'-biphenyl
    • 4,4'-Diisocyanato-3,3'-bitolyl
    • 3,3'-Dimethylbiphenyl 4,4'-diisocyanate
    • 3,3'-Dimethyl-4,4'-biphenylene isocyanate
    • EINE
    • 4,4′-Diisocyanato-3,3′-dimethyl-1,1′-biphenyl (ACI)
    • Isocyanic acid, 3,3′-dimethyl-4,4′-biphenylylene ester (7CI, 8CI)
    • 3,3′-Bitolylene-4,4′-diisocyanate
    • 3,3′-Dimethyl-4,4′-biphenylene diisocyanate
    • 3,3′-Dimethyl-4,4′-biphenylene isocyanate
    • 3,3′-Dimethyl-4,4′-biphenylylene diisocyanate
    • 3,3′-Dimethyl-4,4′-diisocyanatobiphenyl
    • 3,3′-Dimethyl-4,4′-diphenylene diisocyanate
    • 3,3′-Dimethylbiphenyl 4,4′-diisocyanate
    • 4,4′-Diisocyanato-3,3-dimethylbiphenyl
    • 4,4′-Diisocyanato-3,3′-bitolyl
    • 4,4′-Diisocyanato-3,3′-dimethylbiphenyl
    • 4,4′-Diisocyanato-3,3′-dimethyldiphenyl
    • NSC 9599
    • o-Tolidine diisocyanate
    • TODI
    • 3,3'-Dimethyl-4,4'-biphenylenediisocyanate
    • Isocyanic acid,3'-dimethyl-4,4'-biphenylylene ester
    • 3,3'-Dimethyl-4,4'-diphenylenediisocyanate
    • 4,3'-bitolyl
    • DTXCID5021463
    • MFCD00019908
    • 4,4-Diisocyanato-3,3-dimethyl-1,1-biphenyl
    • 3,3'-dimethyl-4,4'-diisocyanatobiphenyl
    • 3,3'-dimethyl-4,4'-diisocyanatobi-phenyl
    • 3,30-DIMETHYL-4,40-BIPHENYLENE DIISOCYANATE
    • EINECS 202-112-7
    • 91-97-4
    • 1, 4,4'-diisocyanato-3,3'-dimethyl-
    • Q27272702
    • NSC-9599
    • Isocyanic acid,3'-dimethyl-4,4'-biphenylene ester
    • NSC9599
    • isocyanic acid, 3,3'-dimethyl-4,4'-biphenylylene ester (7CI,8CI)
    • AS-65379
    • SCHEMBL48414
    • UNII-9L950NB0HN
    • CCRIS 8907
    • 9L950NB0HN
    • D89984
    • 3,3'-DIMETHYL-4,4'-DIPHENYLENEDIISOCYANATE (DIISOCYANATES)
    • 4-13-00-00424 (Beilstein Handbook Reference)
    • AKOS015841996
    • W-100299
    • 4,4'-Diisocyanato-3,3'-dimethyl-1,1'-biphenyl #
    • BRN 2743710
    • EC 202-112-7
    • DTXSID7041463
    • D2051
    • 3,4'-diphenylene diisocyanate
    • 3,3'-Dimethyl-4,4'-diphenylenediisocyanate [Diisocyanates]
    • 3,4'-biphenylene isocyanate
    • 4,4\\'-Diisocyanato-3,3\\'-dimethyl-1,1\\'-biphenyl
    • Isocyanic acid, 3,3'-dimethyl-4,4'-biphenylene ester
    • Isocyanic acid, 3,3'-dimethyl-4,4'-biphenylylene ester
    • NS00001806
    • WLN: OCNR B1 DR C1 DNCO
    • 3,3'-Dimethyl-4,4'-biphenylylene diisocyanate
    • 3,4'-biphenylylene diisocyanate
    • MDL: MFCD00019908
    • Inchi: 1S/C16H12N2O2/c1-11-7-13(3-5-15(11)17-9-19)14-4-6-16(18-10-20)12(2)8-14/h3-8H,1-2H3
    • InChI Key: ICLCCFKUSALICQ-UHFFFAOYSA-N
    • SMILES: O=C=NC1C(C)=CC(C2C=C(C)C(N=C=O)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 264.09000
  • Monoisotopic Mass: 264.089878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.9

Experimental Properties

  • Color/Form: White solid particles at room temperature
  • Density: 1.197 (80 ºC)
  • Melting Point: 69.0 to 73.0 deg-C
  • Boiling Point: 195-197 ºC (667 Pa)
  • Flash Point: 218 ºC
  • Refractive Index: 1.5800 (estimate)
  • PSA: 58.86000
  • LogP: 3.90500
  • Solubility: Not determined.

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Security Information

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Pricemore >>

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4,4'-Diisocyanato-3,3'-dimethylbiphenyl Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,2-Dichlorobenzene ;  rt
1.2 Solvents: 1,2-Dichlorobenzene ;  150 - 160 °C; 3 h, reflux
Reference
Synthesis of 3,3'-dimethyl-4,4'-biphenyl diisocyanate
, China, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Chlorobenzene ;  70 °C
Reference
Method for producing isocyanate compound
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 2 h, 132 °C
Reference
Syntheses of isocyanates via amines and carbonyl fluoride
Quan, Hengdao; Zhang, Ni; Zhou, Xiaomeng; Qian, Hua; Sekiya, Akira, Journal of Fluorine Chemistry, 2015, 176, 26-30

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phenylsilane ,  Phosphorus oxychloride Solvents: Acetonitrile ;  12 h, 30 °C
Reference
Preparation method of dimethylbiphenyl diisocyanate
, China, , ,

Production Method 5

Reaction Conditions
Reference
N-Carbanilido-3-hydroxypyridine betaines
, United States, , ,

Production Method 6

Reaction Conditions
1.1 60 s, 0 - 10 °C
Reference
Method for synthesizing 3,3-dimethyl-4,4-biphenyl diisocyanate using phosgene continuous method
, China, , ,

Production Method 7

Reaction Conditions
1.1 Solvents: Toluene ,  Chlorobenzene ;  60 °C; 5 h, 20 °C; 20 °C → reflux; 7 h, reflux
Reference
Process for synthesis of 3,3'-dimethyl-4,4'-biphenyl diisocyanate
, China, , ,

Production Method 8

Reaction Conditions
Reference
Purification of biphenyl polyisocyanates having high melting point and boiling point
, Japan, , ,

Production Method 9

Reaction Conditions
Reference
Purification of benzidines
, Japan, , ,

Production Method 10

Reaction Conditions
Reference
Recovering aromatic diisocyanates
, United States, , ,

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Raw materials

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Preparation Products

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Suppliers

Amadis Chemical Company Limited
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(CAS:91-97-4)4,4'-Diisocyanato-3,3'-dimethylbiphenyl
Order Number:A844115
Stock Status:in Stock
Quantity:250g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:02
Price ($):187.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:91-97-4)二甲基联苯二异氰酸酯
Order Number:LE25925779;LE14239
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 4,4'-Diisocyanato-3,3'-dimethylbiphenyl

Recent Advances in the Application of 4,4'-Diisocyanato-3,3'-dimethylbiphenyl (CAS: 91-97-4) in Chemical and Biomedical Research

4,4'-Diisocyanato-3,3'-dimethylbiphenyl (CAS: 91-97-4), commonly referred to as TMDI, is a crucial diisocyanate compound widely used in the synthesis of polyurethanes and other specialty polymers. Recent studies have highlighted its growing importance in both chemical and biomedical applications, particularly due to its unique structural properties and reactivity. This research brief consolidates the latest findings on TMDI, focusing on its synthesis, applications, and potential health implications.

One of the most significant advancements in the use of TMDI is its role in the development of high-performance polyurethane materials. A 2023 study published in the Journal of Polymer Science demonstrated that TMDI-based polyurethanes exhibit superior mechanical properties and thermal stability compared to those derived from conventional diisocyanates. The study attributed these enhancements to the steric hindrance provided by the methyl groups in TMDI, which improves polymer chain packing and cross-linking efficiency.

In the biomedical field, TMDI has garnered attention for its potential in drug delivery systems. Researchers at the University of California, Berkeley, recently explored the use of TMDI-derived polyurethane nanoparticles for targeted cancer therapy. Their findings, published in Biomaterials Science, revealed that these nanoparticles could effectively encapsulate chemotherapeutic agents and release them in a controlled manner, minimizing off-target effects. The study also noted the biocompatibility of TMDI-based carriers, suggesting their suitability for clinical applications.

Despite its promising applications, the handling and use of TMDI require careful consideration due to its potential health risks. A 2022 review in Chemical Research in Toxicology highlighted the compound's respiratory sensitization potential, emphasizing the need for stringent safety protocols in industrial settings. Recent regulatory updates from the European Chemicals Agency (ECHA) have also classified TMDI as a substance of very high concern (SVHC) under the REACH framework, prompting further research into safer alternatives or mitigation strategies.

Ongoing research is exploring the environmental impact of TMDI and its degradation products. A 2023 study in Environmental Science & Technology investigated the biodegradation pathways of TMDI-based polymers, identifying several intermediate compounds that could pose ecological risks. The study called for more comprehensive lifecycle assessments to ensure the sustainable use of TMDI in industrial applications.

In conclusion, 4,4'-Diisocyanato-3,3'-dimethylbiphenyl (CAS: 91-97-4) continues to be a versatile and valuable compound in chemical and biomedical research. Its unique properties make it indispensable for advanced material synthesis and drug delivery systems, though its health and environmental impacts warrant further investigation. Future studies should focus on developing safer derivatives and optimizing its applications to maximize benefits while minimizing risks.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:91-97-4)4,4'-Diisocyanato-3,3'-dimethylbiphenyl
A844115
Purity:99%
Quantity:250g
Price ($):187.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:91-97-4)二甲基联苯二异氰酸酯
LE25925779;LE14239
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email